4-butyl-N-[2-(cyclohex-1-en-1-yl)ethyl]-3-methyl-4H-1,2,4-benzothiadiazine-7-carboxamide 1,1-dioxide

• Molecular Formula: C21H29N3O3S
• Molecular Weight: 403.5 g/mol
• IUPAC Name: 4-butyl-N-[2-(cyclohexen-1-yl)ethyl]-3-methyl-1,1-dioxo-1λ6,2,4-benzothiadiazine-7-carboxamide
• InChI: InChI=1S/C21H29N3O3S/c1-3-4-14-24-16(2)23-28(26,27)20-15-18(10-11-19(20)24)21(25)22-13-12-17-8-6-5-7-9-17/h8,10-11,15H,3-7,9,12-14H2,1-2H3,(H,22,25)
• InChI Key: COTANXJPZWEPFO-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=NS(=O)(=O)C2=C1C=CC(=C2)C(=O)NCCC3=CCCCC3)C

Description

4-BUTYL-N-[2-(1-CYCLOHEXEN-1-YL)ETHYL]-3-METHYL-4H-1,2,4-BENZOTHIADIAZINE-7-CARBOXAMIDE 1,1-DIOXIDE is a complex organic compound that belongs to the class of benzothiadiazine derivatives

Preparation Methods

The synthesis of 4-BUTYL-N-[2-(1-CYCLOHEXEN-1-YL)ETHYL]-3-METHYL-4H-1,2,4-BENZOTHIADIAZINE-7-CARBOXAMIDE 1,1-DIOXIDE typically involves multi-step organic reactions. The synthetic route often starts with the preparation of the benzothiadiazine core, followed by the introduction of the butyl, cyclohexenyl, and carboxamide groups through various organic transformations. Common reaction conditions include the use of catalysts, solvents, and specific temperature and pressure settings to achieve the desired product with high yield and purity.

Chemical Reactions Analysis

This compound undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form various oxidized derivatives.

Reduction: Reduction reactions can be performed to modify the functional groups, leading to different reduced forms of the compound.

Substitution: The compound can undergo substitution reactions where specific atoms or groups are replaced by other atoms or groups, resulting in new derivatives. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

4-BUTYL-N-[2-(1-CYCLOHEXEN-1-YL)ETHYL]-3-METHYL-4H-1,2,4-BENZOTHIADIAZINE-7-CARBOXAMIDE 1,1-DIOXIDE has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and materials.

Biology: The compound is studied for its potential biological activities, including antimicrobial, antifungal, and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: The compound is used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 4-BUTYL-N-[2-(1-CYCLOHEXEN-1-YL)ETHYL]-3-METHYL-4H-1,2,4-BENZOTHIADIAZINE-7-CARBOXAMIDE 1,1-DIOXIDE involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes, receptors, or other proteins, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar compounds to 4-BUTYL-N-[2-(1-CYCLOHEXEN-1-YL)ETHYL]-3-METHYL-4H-1,2,4-BENZOTHIADIAZINE-7-CARBOXAMIDE 1,1-DIOXIDE include other benzothiadiazine derivatives with different substituents These compounds share a common benzothiadiazine core but differ in their side chains and functional groups, leading to variations in their chemical and biological properties